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Compound of Interest

Compound Name: Alstonic acid B

Cat. No.: B1151700

Introduction

Alstonic acid B is a naturally occurring pentacyclic triterpenoid isolated from plants of the
Alstonia genus, notably Alstonia scholaris and Alstonia boonei.[1][2][3] These plants are
prominent in traditional medicine systems across Asia and Africa for treating a multitude of
ailments, including inflammatory conditions, gastrointestinal issues, and fevers.[1]
Triterpenoids, a class of compounds synthesized from six isoprene units, are widely distributed
in the plant kingdom and are known for their diverse and potent biological activities.[4][5]
Alstonic acid B, along with its related compounds, has garnered significant interest in the
scientific community for its potential therapeutic applications, particularly in the realm of
oncology and inflammatory diseases. This guide provides a comprehensive overview of the
current knowledge on Alstonic acid B and related triterpenoids, focusing on their chemical
properties, biological activities, and underlying mechanisms of action, with a view toward their
potential for drug development.

Chemical Properties of Alstonic Acid B

Alstonic acid B is characterized by a 2,3-secofernane triterpenoid skeleton.[1] Its chemical
formula is C30H4603, with a molecular weight of 454.7 g/mol .[6]

Table 1: Physicochemical Properties of Alstonic Acid B
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Property Value
Molecular Formula C30H4603
Molecular Weight 454.7 g/mol [6]
2-
[(1R,4S,5R,8R,9R,12S5,16R,19S5)-4,9,12,17,17,1
IUPAC Name 9-hexamethyl-18-0x0-8-propan-2-yl-19-

pentacyclo[14.2.1.01,13.04,12.05,9]nonadec-
13-enyl]acetic acid[6]

InChlKey WPCBXRKYKJHHMS-ALFWALAGSA-NI[6]

Biological Activities and Mechanisms of Action

Research into the pharmacological effects of Alstonic acid B and related triterpenoids from
Alstonia species has revealed a spectrum of biological activities. These compounds have
demonstrated potential as anti-inflammatory, antispasmodic, and anticancer agents.

In Vitro Anticancer Activity

Extracts from Alstonia scholaris containing triterpenoids have shown cytotoxic effects against
various cancer cell lines.[7] The anticancer mechanisms are multifaceted and include the
induction of apoptosis (programmed cell death), inhibition of cell proliferation, and disruption of
angiogenesis (the formation of new blood vessels that supply tumors).[7][8] Phytochemicals
within these extracts, such as betulinic acid and oleanolic acid, are known to induce apoptosis
and inhibit angiogenesis in cancer models.[7]

Table 2: Anticancer Activity of Triterpenoids from Alstonia Species

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/91895417
https://pubchem.ncbi.nlm.nih.gov/compound/91895417
https://pubchem.ncbi.nlm.nih.gov/compound/91895417
https://www.benchchem.com/product/b1151700?utm_src=pdf-body
https://ijprajournal.com/issue_dcp/Phytochemical%20and%20Anticancer%20Investigation%20of%20Alstonia%20scholaris%20%20a%20Review.pdf
https://ijprajournal.com/issue_dcp/Phytochemical%20and%20Anticancer%20Investigation%20of%20Alstonia%20scholaris%20%20a%20Review.pdf
https://www.researchgate.net/publication/45629400_Alstonia_scholaris_Linn_R_Br_in_the_Treatment_and_Prevention_of_Cancer_Past_Present_and_Future
https://ijprajournal.com/issue_dcp/Phytochemical%20and%20Anticancer%20Investigation%20of%20Alstonia%20scholaris%20%20a%20Review.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Compound/Extract  Cell Line Activity IC50 Value

Alstonia scholaris N ] ) N
Not specified Antineoplastic Not specified[8]
extract

o ] ] Apoptosis induction, -~
Betulinic acid Various ) ) ) Not specified[7]
anti-angiogenesis

] ] ] Apoptosis induction, N
Oleanolic acid Various ) ) ) Not specified[7]
anti-angiogenesis

) ) Bidens pilosa, Lactuca Inhibition of radicle
Ursolic acid ] 78.8 UM - 735.2 uM[9]
sativa growth

Signaling Pathways in Anticancer Activity

The anticancer properties of Alstonia scholaris extracts are attributed to the modulation of
several key signaling pathways. Bioactive compounds can induce cell cycle arrest at the GO/G1
or G2/M phases by altering the expression of cyclins and cyclin-dependent kinases (CDKs).[7]
Furthermore, flavonoids and phenolic acids present in the extracts can increase oxidative
stress within tumor cells, leading to DNA fragmentation and apoptosis.[7]
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Cell Cycle Regulation CDK/Cyclin Modulation
Alstonic Acid B & ; : Oxidative Stress & P
Related Triterpenoids ApEEeS (TGt DNA Damage

Angiogenesis Inhibition VEGF Suppression

Seed cells in 96-well plate

( Treat with Alstonic Acid B )

( Incubate for 24-72h )

Add MTT solution

( Incubate for 4h )

Add DMSO to dissolve formazan

Read absorbance at 570nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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